2-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-5-(pyrrolidin-1-yl)oxazole-4-carbonitrile
Description
2-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-5-(pyrrolidin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H24N4O3S and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications
Application in Inhibitors and Enzyme Studies
- This compound is significant in the development of potent and selective inhibitors. For instance, related structures have been used in the synthesis of inhibitors for the 11β-hydroxysteroid dehydrogenase type 1 enzyme, which are relevant in the treatment of type-2 diabetes (Latli et al., 2017).
Application in Antibacterial and Surface Activity Studies
- Derivatives of similar compounds have been found effective in the synthesis of biologically active heterocycles with antimicrobial activity and can be used as surface active agents (El-Sayed, 2006).
Application in Electrochemical Reduction Studies
- Complexes containing oxazole rings similar to the compound have been synthesized and used for CO2 reduction in various solvents, indicating the potential of such structures in electrochemical applications (Nganga et al., 2017).
Application in Novel Synthesis Methods
- The compound's structural analogs have been utilized in pseudo four-component reactions for the synthesis of ortho-aminocarbonitriles and dicyanoanilines, highlighting its role in facilitating new methods of chemical synthesis (Mojtahedi et al., 2016).
Application in Tuberculostatic Activity Research
- Related phenylpiperazine and pyrrolidinyl derivatives have been synthesized and tested for their tuberculostatic activity, suggesting the importance of such compounds in medicinal chemistry (Foks et al., 2004).
Application in Green Chemistry
- Similar compounds have been involved in the development of green chemistry approaches, such as the use of nanocrystalline titania-based sulfonic acid catalysts for synthesizing pyran derivatives, demonstrating the compound's relevance in environmentally friendly chemical processes (Murugesan et al., 2016).
properties
IUPAC Name |
2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3S/c1-15-8-12-24(13-9-15)28(25,26)17-6-4-16(5-7-17)19-22-18(14-21)20(27-19)23-10-2-3-11-23/h4-7,15H,2-3,8-13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCYMXICQGHHMIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)N4CCCC4)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[(4-Methylpiperidin-1-yl)sulfonyl]phenyl}-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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